3,8-Dichloro-6-methylquinolin-4(1H)-one

• CAS No.: 1204811-45-9
• Molecular Formula: C10H7Cl2NO
• Molecular Weight: 228.072
• IUPAC Name: 3,8-dichloro-6-methyl-1H-quinolin-4-one
• InChI: InChI=1S/C10H7Cl2NO/c1-5-2-6-9(7(11)3-5)13-4-8(12)10(6)14/h2-4H,1H3,(H,13,14)
• InChI Key: ZGYMJNWXEPVNKD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=C1)C(=O)C(=CN2)Cl)Cl
• Synonyms: 3,8-Dichloro-4-hydroxy-6-methylquinoline

Description

3,8-Dichloro-6-methylquinolin-4(1H)-one is a halogenated quinolinone derivative characterized by chlorine substituents at positions 3 and 8, a methyl group at position 6, and a ketone moiety at position 4 of the quinoline ring.

Comparison with Similar Compounds

Substituent Effects and Structural Variations

Quinolinone derivatives exhibit diverse biological and physicochemical properties depending on substituent type, position, and electronic effects. Key analogs include:

3-Chloro-6-fluoro-4-hydroxyquinolin-2(1H)-one ()

• Substituents : 3-Cl, 6-F, 4-OH.
• Key Differences : The presence of a hydroxyl group at position 4 and fluorine at position 6 alters electronic properties and hydrogen-bonding capacity compared to the target compound. Fluorine’s electron-withdrawing effect may reduce reactivity at adjacent positions.

4-Chloro-6-methylquinolin-2(1H)-one ()

• Substituents : 4-Cl, 6-Me.
• Key Differences: Chlorine at position 4 instead of 3 and 8 may enhance steric hindrance and alter ring electrophilicity. Phase-transfer-catalyzed N-alkylation of this compound demonstrates synthetic versatility for modifying the quinolinone scaffold.

6-Methyl-2,3-dihydroquinolin-4(1H)-one ()

• Substituents : 6-Me, 2,3-dihydro ring.

3-Acetyl-6-chloro-1-methyl-4-phenylquinolin-2(1H)-one ()

• Substituents : 3-acetyl, 6-Cl, 1-Me, 4-Ph.
• Key Differences : The acetyl and phenyl groups increase lipophilicity, which may enhance membrane permeability but reduce solubility. Predicted pKa (-1.92) suggests strong electron-withdrawing effects.

Physicochemical Properties

Comparative data on melting points, solubility, and spectral characteristics:

Compound Name	Substituents	Melting Point (°C)	¹H NMR Features (δ, ppm)	Reference
Target Compound	3,8-Cl, 6-Me	Not reported	Anticipated downfield shifts for Cl	—
3-[(2,3-Dihydro-1H-1,4-diazepin-6-yl)carbonyl]-4-hydroxy-1-methylquinolin-2(1H)-one	4-OH, diazepine moiety	289–290	δ 3.59 (CH3), 7.95 (H-5 quinolone)
4-Chloro-6-methylquinolin-2(1H)-one	4-Cl, 6-Me	Not reported	δ 3.69 (NCH2-CH2N)
3-Acetyl-6-chloro-1-methyl-4-phenylquinolin-2(1H)-one	3-acetyl, 4-Ph	Not reported	Predicted δ 2.5–3.0 (acetyl CH3)

• Spectral Trends : Chlorine substituents typically cause deshielding in ¹H NMR (e.g., δ 7.95 for H-5 in ). The target compound’s dichloro groups may further shift aromatic protons downfield.

Antimicrobial Potential

• 4-Hydroxyquinolin-2(1H)-ones (): Derivatives with electron-withdrawing groups (e.g., Cl, F) show enhanced antimicrobial activity. For example, 6-chloro-4-hydroxy-7-methoxy-3-phenylquinolin-2(1H)-one (4D) exhibits moderate activity. The target compound’s dichloro groups may confer higher potency due to increased electrophilicity and membrane disruption.

Antimalarial Activity

• 4(1H)-Quinolones (): Fluorinated analogs like 5,7-difluoro-3-heptyl-2-methylquinolin-4(1H)-one demonstrate antimalarial activity. The target compound’s chloro groups may similarly disrupt parasite metabolism, though direct evidence is lacking.